Cas no 1353966-71-8 (2-[Isopropyl-(1-pyrazin-2-yl-ethyl)-amino]-ethanol)

• Product Name: 2-[Isopropyl-(1-pyrazin-2-yl-ethyl)-amino]-ethanol
• CAS No: 1353966-71-8
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 2167860
• Update Time: 2025-11-02

2-[Isopropyl-(1-pyrazin-2-yl-ethyl)-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[Isopropyl-(1-pyrazin-2-yl-ethyl)-amino]-ethanol
• 2-(Isopropyl(1-(pyrazin-2-yl)ethyl)amino)ethanol
• AM93554
• 2-[Isopropyl-(1-pyrazin-2-ylethyl)amino]ethanol

• Inchi： 1S/C11H19N3O/c1-9(2)14(6-7-15)10(3)11-8-12-4-5-13-11/h4-5,8-10,15H,6-7H2,1-3H3
• InChI Key： OOSCOTNMXCVDNL-UHFFFAOYSA-N
• SMILES： OCCN(C(C1C=NC=CN=1)C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• Topological Polar Surface Area: 49.2

Additional information on 2-[Isopropyl-(1-pyrazin-2-yl-ethyl)-amino]-ethanol

Comprehensive Overview of 2-[Isopropyl-(1-pyrazin-2-yl-ethyl)-amino]-ethanol (CAS No. 1353966-71-8)

2-[Isopropyl-(1-pyrazin-2-yl-ethyl)-amino]-ethanol (CAS No. 1353966-71-8) is a specialized organic compound with a unique molecular structure that combines pyrazine and ethanolamine functionalities. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as an intermediate in the synthesis of bioactive molecules. The presence of both pyrazine and ethanolamine moieties in its structure makes it a versatile building block for drug discovery and material science.

The compound's systematic name, 2-[Isopropyl-(1-pyrazin-2-yl-ethyl)-amino]-ethanol, reflects its intricate chemical architecture. Researchers often search for synonyms or related terms such as "pyrazine ethanolamine derivative" or "isopropylamino ethanol pyrazine" to locate relevant studies. Its CAS number, 1353966-71-8, serves as a unique identifier in chemical databases, ensuring accurate retrieval of scientific literature and regulatory information.

In recent years, the demand for heterocyclic compounds like 2-[Isopropyl-(1-pyrazin-2-yl-ethyl)-amino]-ethanol has surged, driven by their role in developing novel therapeutics. For instance, pyrazine derivatives are frequently explored for their antimicrobial, anticancer, and anti-inflammatory properties. This aligns with the growing public interest in "new drug development 2024" and "sustainable agrochemicals," making the compound a subject of cutting-edge research.

From a synthetic chemistry perspective, the compound's aminoethanol group offers reactivity for further functionalization, enabling the creation of derivatives with tailored properties. This flexibility is crucial for addressing modern challenges such as "drug resistance" and "green chemistry alternatives." Laboratories often optimize its synthesis using keywords like "efficient pyrazine synthesis" or "scalable ethanolamine derivatives" to improve yields and sustainability.

Analytical characterization of 2-[Isopropyl-(1-pyrazin-2-yl-ethyl)-amino]-ethanol typically involves techniques like NMR, HPLC, and mass spectrometry. These methods ensure purity and compliance with industry standards, a topic frequently searched as "analytical validation for intermediates." Additionally, its stability under various conditions is critical for storage and transportation, often queried as "chemical shelf life optimization."

The compound's potential extends beyond pharmaceuticals. In materials science, its polar functional groups contribute to applications in polymer modification or surface coatings. Researchers investigating "smart materials 2024" or "bio-based polymers" may find this compound valuable for designing advanced functional materials.

Regulatory compliance is another key consideration for CAS No. 1353966-71-8. While not classified as hazardous, proper handling protocols are essential. Queries like "safe handling of amino alcohols" or "lab safety best practices" reflect user concerns in this area. Manufacturers must also address "REACH compliance" and "GMP standards" for commercial distribution.

In summary, 2-[Isopropyl-(1-pyrazin-2-yl-ethyl)-amino]-ethanol represents a compelling case study in modern chemical innovation. Its dual functionality bridges multiple disciplines, from medicinal chemistry to sustainable materials. As scientific trends evolve toward "precision medicine" and "circular chemistry," this compound's adaptability positions it as a molecule of enduring relevance.